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Foreword for the Modern Researcher

The phthalimide scaffold (isoindoline-1,3-dione) represents a classic case of scientific
serendipity and redemption. Initially infamous for the tragic teratogenic effects of thalidomide,
this simple bicyclic structure has re-emerged as a "privileged scaffold" in medicinal chemistry.
[1][2][3] Its journey from pariah to pillar of drug discovery is a testament to the relentless pursuit
of mechanistic understanding. The initial sedative use of thalidomide gave way to its
repurposing for treating complications of leprosy, which in turn unveiled its profound
immunomodulatory and anti-angiogenic properties.[4][5] This renaissance sparked decades of
research, revealing that the phthalimide core is a versatile platform for developing therapeutics
against a wide array of diseases, including cancers, inflammatory disorders, and microbial
infections.[1][2]

This guide is designed for the hands-on researcher and drug development professional. It
moves beyond a mere listing of activities to explore the causal mechanisms, provide field-
proven experimental protocols, and offer a synthesized perspective on how this remarkable
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chemical entity exerts its diverse biological effects. We will delve into its interactions with the
cellular machinery, most notably the E3 ubiquitin ligase Cereblon, and provide the practical
details necessary to interrogate these activities in your own research.

The Core of Activity: The Phthalimide Scaffold and
Its Master Mechanism

The therapeutic versatility of many modern phthalimide derivatives stems from a singular,
elegant mechanism: the hijacking of the cellular protein degradation machinery. This process is
mediated by the protein Cereblon (CRBN), a substrate receptor for the CUL4-RBX1-DDB1-
CRBN (CRL4"CRBN") E3 ubiquitin ligase complex.[6][7]

Mechanism of Action: Cereblon-Mediated Protein
Degradation

Phthalimide-based immunomodulatory drugs (IMiDs), such as thalidomide, lenalidomide, and
pomalidomide, function as "molecular glues."[8] They bind to a specific pocket in Cereblon,
allosterically altering its substrate specificity. This induced conformational change enables the
CRL4"CRBN" complex to recognize and bind to proteins that it would not normally target,
known as "neosubstrates."[6][9][10]

Once the neosubstrate is brought into proximity, the E3 ligase complex facilitates the transfer of
ubiquitin molecules to it. This polyubiquitination marks the neosubstrate for destruction by the
26S proteasome. Key neosubstrates with profound immunological and anti-cancer effects
include the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3).[7]
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Caption: CRBN-mediated protein degradation by phthalimide drugs.

A Spectrum of Biological Activities

The phthalimide scaffold's ability to modulate protein degradation and interact with other
cellular targets gives rise to a broad range of biological activities. Its simple, hydrophobic nature
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facilitates passage across biological membranes, enhancing its potential bioavailability.[11][12]
[13]

Immunomodulatory and Anti-inflammatory Effects

This is the most well-characterized activity of phthalimide derivatives. The degradation of Ikaros
and Aiolos leads to a cascade of downstream effects, including the potent suppression of pro-
inflammatory cytokines.

o TNF-a Inhibition: Phthalimides are potent inhibitors of Tumor Necrosis Factor-alpha (TNF-q),
a key mediator of inflammation. This occurs primarily through the destabilization of TNF-a
MRNA.[4][14][15]

o Cytokine Modulation: Beyond TNF-a, these compounds modulate a suite of other cytokines,
often increasing the production of anti-inflammatory IL-10 while suppressing pro-
inflammatory IL-6 and IL-12.[4][15]

e COX-2 Inhibition: Certain derivatives have been designed as selective inhibitors of
cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory pathway, demonstrating a
distinct mechanism from CRBN modulation.[1][15][16]

Anti-Cancer Activity

The success of IMiDs in treating multiple myeloma has cemented the role of phthalimides in
oncology.[7][8] Their anti-cancer effects are multifaceted.

o Anti-Angiogenesis: Phthalimide analogues inhibit the formation of new blood vessels, a
process critical for tumor growth and metastasis. This is achieved in part by reducing the
secretion of pro-angiogenic factors like Vascular Endothelial Growth Factor (VEGF) and
basic Fibroblast Growth Factor (bFGF).[4][7]

» Direct Cytotoxicity and Apoptosis: Many derivatives induce programmed cell death
(apoptosis) in cancer cells through both caspase-dependent and -independent pathways.[17]
[18]

o Receptor Inhibition: Specific derivatives have been shown to inhibit key signaling receptors
implicated in cancer, such as VEGFR and the Epidermal Growth Factor Receptor (EGFR).
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[19][20][21]

e Microtubule Disruption: Some analogues interfere with tubulin polymerization, disrupting
microtubule dynamics and leading to cell cycle arrest and apoptosis.[22]
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Caption: General workflow for synthesis of N-substituted phthalimides.

Protocol:

o Reactant Combination: To a round-bottom flask, add phthalic anhydride (1.0 eq) and the
desired primary amine (1.0 eq).

e Solvent Addition: Add a suitable solvent, such as glacial acetic acid, to the flask (e.g., 10 mL
per 10 mmol of anhydride). [13]3. Reaction: Heat the mixture under reflux for several hours
(typically 4-8 hours). Monitor the reaction progress using Thin Layer Chromatography (TLC).
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o Work-up: After the reaction is complete, cool the mixture to room temperature. A solid
precipitate will often form.

 Purification: Collect the solid product by filtration. Wash the solid with a cold solvent like
ethanol or water to remove residual acetic acid. The product can be further purified by
recrystallization from a suitable solvent (e.g., ethanol) to yield the pure N-substituted
phthalimide. [13]

Protocol: In Vitro Anti-Cancer Cell Viability (MTT Assay)

This colorimetric assay is a standard method to assess the cytotoxic potential of a compound
by measuring the metabolic activity of living cells.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) is reduced by mitochondrial dehydrogenases in viable cells to a purple formazan
product. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

o Cell Seeding: Seed cancer cells (e.g., MCF-7 breast cancer, HelLa cervical cancer) into a 96-
well plate at a density of 3,000-5,000 cells/well. Allow the cells to adhere and grow for 16-24
hours at 37°C in a 5% CO: incubator. [23]2. Compound Treatment: Prepare serial dilutions of
the test phthalimide compounds in the appropriate cell culture medium. Remove the old
medium from the cells and add 100 pL of the compound-containing medium to each well.
Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin). [23]3.
Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO:z environment. [23]4. MTT
Addition: Add 10 pL of a 5 mg/mL MTT solution to each well and incubate for an additional 4
hours. [23]5. Solubilization: Carefully remove the medium and add 100 pL of a solubilizing
agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the purple
formazan crystals.

o Data Acquisition: Measure the absorbance of each well at 540-570 nm using a microplate
reader.

» Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the
viability against the compound concentration and determine the 1Cso (half-maximal inhibitory
concentration) value using non-linear regression analysis.
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Protocol: In Vitro Anti-inflammatory TNF-a Inhibition
Assay

This protocol measures a compound's ability to inhibit the production of TNF-a from immune
cells stimulated with lipopolysaccharide (LPS).

Principle: LPS, a component of the outer membrane of Gram-negative bacteria, is a potent
activator of monocytes and macrophages, leading to the robust production and secretion of
TNF-a. The concentration of this cytokine in the cell supernatant can be accurately quantified
using an Enzyme-Linked Immunosorbent Assay (ELISA).

Step-by-Step Methodology:

e Cell Culture: Use a suitable cell line (e.g., RAW 264.7 murine macrophages) or primary cells
like human peripheral blood mononuclear cells (PBMCSs). Plate the cells in a 96-well plate
and allow them to adhere.

o Compound Pre-treatment: Treat the cells with various concentrations of the phthalimide test
compounds for 1-2 hours prior to stimulation.

o LPS Stimulation: Add LPS to the wells (final concentration typically 100 ng/mL to 1 pg/mL) to
induce TNF-a production. Include an unstimulated control and an LPS-only (vehicle) control.
[14]4. Incubation: Incubate the plate for a defined period (e.g., 4-18 hours) at 37°C.

o Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the
supernatant.

o ELISA Quantification: Quantify the amount of TNF-a in each supernatant sample using a
commercial ELISA kit, following the manufacturer's instructions precisely. [14]7. Analysis:
Calculate the percentage inhibition of TNF-a production for each compound concentration
relative to the LPS-only control. Determine the I1Cso value.

Future Perspectives

The phthalimide story is far from over. The elucidation of the Cereblon-mediated degradation
mechanism has opened up new frontiers in drug discovery.
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o Targeted Protein Degradation (TPD): The phthalimide moiety is now a critical component in
the design of Proteolysis-Targeting Chimeras (PROTACS). [6][24]These heterobifunctional
molecules use a phthalimide-based ligand to recruit Cereblon on one end and a ligand for a
specific protein of interest on the other, enabling the targeted degradation of previously
"undruggable” proteins. [9][24]* Selective Cereblon Modulation: Research is focused on
designing novel phthalimide analogues that can fine-tune the substrate specificity of
Cereblon, allowing for the degradation of new sets of neosubstrates and potentially
expanding the therapeutic applications while minimizing off-target effects.

e Beyond Cancer and Inflammation: The broad-spectrum antimicrobial and antiparasitic
activities of phthalimides are comparatively underexplored. There is significant potential to
develop novel agents for infectious diseases based on this versatile scaffold.

The phthalimide core is a powerful demonstration of how a deep mechanistic understanding
can transform a chemical scaffold's therapeutic potential. For the drug development
professional, it serves as a foundational tool with a proven clinical track record and a future ripe
with possibilities for innovation.

References

e Ahmed, H. A, et al. (2017). Discovery of novel phthalimide analogs: Synthesis, antimicrobial
and antitubercular screening with molecular docking studies. PLoS ONE, 12(6), e0179762.
[Link]

» Wikipedia contributors. (2024). Thalidomide. Wikipedia, The Free Encyclopedia. [Link]

e de Santana, D. P, et al. (2019). Therapeutic Potential of Phthalimide Derivatives: A Review.
Journal of Pharmacy and Pharmacology, 7, 286-297. [Link]

e Fernandes, G. F. S, et al. (2023). Phthalimide as a versatile pharmacophore scaffold:
unlocking its diverse biological activities. UCL Discovery. [Link]

e Chen, L., etal. (2018). Thalidomide and its analogues: A review of the potential for
immunomodulation of fibrosis diseases and opthalmopathy. Experimental and Therapeutic
Medicine, 16(5), 3637-3647. [Link]

© 2026 BenchChem. All rights reserved. 8/ 14 Tech Support


https://pdf.benchchem.com/8128/A_Comparative_Guide_to_Cereblon_Binders_Alternatives_to_Phthalimide_Based_Ligands_in_Targeted_Protein_Degradation.pdf
https://pubmed.ncbi.nlm.nih.gov/27687673/
https://www.researchgate.net/publication/308343317_Practical_synthesis_of_a_phthalimide-based_Cereblon_ligand_to_enable_PROTAC_development
https://pubmed.ncbi.nlm.nih.gov/27687673/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5478120/
https://en.wikipedia.org/wiki/Thalidomide
https://www.researchgate.net/publication/334057996_Therapeutic_Potential_of_Phthalimide_Derivatives_A_Review
https://discovery.ucl.ac.uk/id/eprint/10174241/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6202415/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Fernandes, G. F. S., et al. (2023). Phthalimide as a versatile pharmacophore scaffold:
Unlocking its diverse biological activities. Future Medicinal Chemistry. [Link]

de Oliveira, M. F, et al. (2022). Antimicrobial Investigation of Phthalimide and N-
Phthaloylglycine Esters: Activity, Mechanism of Action, Synergism and Ecotoxicity.
Molecules, 27(21), 7489. [Link]

Khan, 1., et al. (2019). A Review on Biological and Chemical Potential of Phthalimide and
Maleimide Derivatives. Acta Scientific Pharmaceutical Sciences, 3(9), 83-93. [Link]

Figg, W. D., et al. (1998). Chemical stabilities and biological activities of thalidomide and its
N-alkyl analogs. International Journal of Pharmaceutics, 162(1-2), 163-172. [Link]

Lemos, V. R., et al. (2024). Phthalimides as anti-inflammatory agents. Future Medicinal
Chemistry. [Link]

ResearchGate. (n.d.). The mechanisms of action of phthalimide analogues as anticancer
agents by inhibiting tryptase enzyme. [Link]

Lemos, V. R., et al. (2024). Phthalimides as anti-inflammatory agents. Future Medicinal
Chemistry. [Link]

Karkar, A., et al. (2021). Synthesis of Phthalimide Derivatives and Their Insecticidal Activity
against Caribbean Fruit Fly, Anastrepha suspensa (Loew). Molecules, 26(11), 3290. [Link]

Varotti, F. P., et al. (2018). Phthalimide Derivatives with Bioactivity against Plasmodium
falciparum: Synthesis, Evaluation, and Computational Studies Involving bcl Cytochrome
Inhibition. ACS Omega, 3(8), 9346-9358. [Link]

Doraghi, F., et al. (2024). Phthalimides: developments in synthesis and functionalization.
RSC Advances. [Link]

Fhid, O., et al. (2015). Synthesis, characterization and antimicrobial activity of some new
phthalimide derivatives. Der Pharma Chemica, 7(11), 240-242. [Link]

Jamel, N. M. (2021). Methods of Synthesis Phthalimide Derivatives and Biological Activity-
Review. Journal of Pharmaceutical Sciences and Research. [Link]

© 2026 BenchChem. All rights reserved. 9/14 Tech Support


https://www.ucl.ac.uk/discovery-curate/publication/10174241
https://www.mdpi.com/1420-3049/27/21/7489
https://actascientific.com/ASPS/pdf/ASPS-03-0222.pdf
https://pubmed.ncbi.nlm.nih.gov/10205615/
https://www.tandfonline.com/doi/full/10.1080/17568919.2024.2437979
https://www.researchgate.net/figure/The-mechanisms-of-action-of-phthalimide-analouges-as-anticancer-agents-by-inhibiting_fig2_368940801
https://pubmed.ncbi.nlm.nih.gov/38260848/
https://www.mdpi.com/1420-3049/26/11/3290
https://pubs.acs.org/doi/10.1021/acsomega.8b01237
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra03607a
https://www.derpharmachemica.com/pharma-chemica/synthesis-characterization-and-antimicrobial-activity-of-some-new-phthalimide-derivatives.pdf
https://www.researchgate.net/publication/353846665_Methods_of_Synthesis_Phthalimide_Derivatives_and_Biological_Activity-Review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Ferretti, V., et al. (2020). Simple Thalidomide Analogs in Melanoma: Synthesis and Biological
Activity. Molecules, 25(18), 4068. [Link]

Lemos, V. R., et al. (2024). Phthalimides as anti-inflammatory agents. Future Medicinal
Chemistry. [Link]

Request PDF. (2023). Phthalimides Represent a Promising Scaffold for Multi-Targeted
Anticancer Agents. [Link]

Lima, L. M. (2004). Thalidomide analogues: derivatives of an orphan drug with diverse
biological activity. Expert Opinion on Therapeutic Patents, 14(2), 215-229. [Link]

Lima, L. M., et al. (2002). Synthesis and anti-inflammatory activity of phthalimide derivatives,
designed as new thalidomide analogues. Bioorganic & Medicinal Chemistry, 10(9), 3067-
3073. [Link]

Frontiers. (n.d.). Synthesis, antiproliferative, and antimicrobial properties of novel phthalimide
derivatives. [Link]

A review on biological and chemical potential of phthalimide and maleimide derivatives.
(2023). Frontiers in Cellular and Infection Microbiology. [Link]

Rios-Carrasco, M., et al. (2021). In vitro and in silico biological evaluation of phthalimide
derivatives as antiproliferative agents. Redalyc. [Link]

Fassihi, A., et al. (2021). Cytotoxicity and pro-apoptosis activity of synthetic 1,3-thiazole
incorporated phthalimide derivatives on cancer cells. Iranian Journal of Basic Medical
Sciences, 24(7), 924-932. [Link]

Al-Warhi, T., et al. (2024). Computational Design and Synthesis of Phthalimide Derivatives
as TGF-§3 Pathway Inhibitors for Cancer Therapeutics. Molecules, 29(5), 1133. [Link]

Rychak, M., et al. (2018). Mechanism of immunomodulatory drugs' action in the treatment of
multiple myeloma. Postepy Higieny | Medycyny Doswiadczalnej, 72, 320-329. [Link]

Request PDF. (2016). Practical synthesis of a phthalimide-based Cereblon ligand to enable
PROTAC development. [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.mdpi.com/1420-3049/25/18/4068
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11652035/
https://www.researchgate.net/publication/368940801_Phthalimides_Represent_a_Promising_Scaffold_for_Multi-Targeted_Anticancer_Agents
https://www.tandfonline.com/doi/abs/10.1517/13543776.14.2.215
https://pubmed.ncbi.nlm.nih.gov/12110331/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2023.1292518/full
https://www.frontiersin.org/articles/10.3389/fcimb.2023.1264426/full
https://www.redalyc.org/journal/6213/621369931006/html/
https://pubmed.ncbi.nlm.nih.gov/34249261/
https://www.mdpi.com/1420-3049/29/5/1133
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6311310/
https://www.researchgate.net/publication/308595560_Practical_synthesis_of_a_phthalimide-based_Cereblon_ligand_to_enable_PROTAC_development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Heim, C., et al. (2020). De-Novo Design of Cereblon (CRBN) Effectors Guided by Natural
Hydrolysis Products of Thalidomide Derivatives. Journal of Medicinal Chemistry, 63(15),
8100-8110. [Link]

Banerjee, B., et al. (2012). Synthesis and anti-cancer activity of benzothiazole containing
phthalimide on human carcinoma cell lines. Bioorganic & Medicinal Chemistry Letters, 22(1),
567-571. [Link]

Lohbeck, J., & Miller, A. K. (2016). Practical synthesis of a phthalimide-based Cereblon
ligand to enable PROTAC development. Bioorganic & Medicinal Chemistry Letters, 26(21),
5260-5262. [Link]

Li, Y., et al. (2020). The Synthesis and Antitumor Activity of 1,8-Naphthalimide Derivatives
Linked 1,2,3-Triazole. Frontiers in Chemistry, 8, 589. [Link]

Taiwo, F. O., et al. (2021). Design, Synthesis and Biological Activities of Some phthalimides
Derivatives. Current Journal of Applied Science and Technology, 40(33), 50-56. [Link]

ResearchGate. (n.d.). Phthalimide-based anticancer agents. [Link]

Semantic Scholar. (n.d.). A Review on Drug Discovery of Phthalimide Analogues as
Emerging Pharmacophores: Synthesis and Biological Potential. [Link]

El-Gohary, N. S., & Shaaban, M. I. (2021). Design of molecular hybrids of phthalimide-
triazole agents with potent selective MCF-7/HepG2 cytotoxicity: Synthesis, EGFR inhibitory
effect, and metabolic stability. Bioorganic Chemistry, 109, 104711. [Link]

Singh, C., & Singh, P. P. (2022). Phthalimide analogs for antimalarial drug discovery.
Medicinal Chemistry Communications, 13(1), 2-12. [Link]

Abadie, K. C., et al. (2021). Understanding the Role of T-Cells in the Antimyeloma Effect of
Immunomodulatory Drugs. Frontiers in Immunology, 12, 638893. [Link]

Wikipedia contributors. (2024). Phthalimide. Wikipedia, The Free Encyclopedia. [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://pubs.acs.org/doi/10.1021/acs.jmedchem.0c00329
https://pubmed.ncbi.nlm.nih.gov/22100030/
https://pubmed.ncbi.nlm.nih.gov/27687673/
https://www.frontiersin.org/articles/10.3389/fchem.2020.00589/full
https://journalcjast.com/index.php/CJAST/article/view/31563
https://www.researchgate.net/figure/Phthalimide-based-anticancer-agents_fig1_368940801
https://www.semanticscholar.org/paper/A-Review-on-Drug-Discovery-of-Phthalimide-Analogues-Kushwaha-Kaushik/8b466141444122d665b1c97a21648a731d109f2d
https://pubmed.ncbi.nlm.nih.gov/33752097/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8759535/
https://www.frontiersin.org/articles/10.3389/fimmu.2021.638893/full
https://en.wikipedia.org/wiki/Phthalimide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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